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Compound of Interest

Compound Name: NSC 109555

Cat. No.: B15582726

Get Quote

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction
NSC 109555, also known as 4,4'-diacetyldiphenylurea-bis(guanylhydrazone), is a potent and

selective inhibitor of Checkpoint Kinase 2 (Chk2), a critical serine/threonine kinase involved in

the DNA damage response pathway.[1][2] As a member of the bis-guanylhydrazone class of

compounds, NSC 109555 represents a novel chemotype for Chk2 inhibition.[1] This technical

guide provides a comprehensive overview of NSC 109555, including its mechanism of action,

quantitative efficacy, relevant signaling pathways, and detailed experimental protocols for its

study.
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Property Value

Chemical Name

2,2'-[carbonylbis(imino-4,1-

phenyleneethylidyne)]bis-

hydrazinecarboximidamide,

dimethanesulfonate[3]

Synonyms DDUG, NCI C04808[3]

Molecular Formula C₁₉H₂₄N₁₀O · 2CH₃SO₃H[3]

Formula Weight 600.7 g/mol [3]

CAS Number 15427-93-7[3]

Mechanism of Action
NSC 109555 functions as an ATP-competitive inhibitor of Chk2.[1][4] Structural studies have

confirmed that NSC 109555 binds to the ATP-binding pocket of the Chk2 catalytic domain.[2][4]

This binding prevents the phosphorylation of Chk2 substrates, thereby disrupting the

downstream signaling cascade initiated by DNA damage. The inhibition is reversible and

selective for Chk2 over other kinases, including Chk1.[5][6]

Quantitative Data: In Vitro Efficacy
The inhibitory activity of NSC 109555 has been quantified against various kinases. The half-

maximal inhibitory concentration (IC₅₀) is a key measure of a drug's potency.[7]
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Target Kinase IC₅₀ (nM) Assay Conditions

Chk2 200 Cell-free kinase assay[3]

Chk2 240 In vitro kinase assay[1][4]

Chk1 > 10,000
Kinase profiling experiment[4]

[5]

Brk 210 Kinase profiling experiment[3]

c-Met 6,000 Kinase profiling experiment[3]

IGFR 7,400 Kinase profiling experiment[3]

LCK 7,100 Kinase profiling experiment[3]

PIM-1 > 10,000 Kinase profiling experiment[4]

Signaling Pathway
Chk2 is a key transducer kinase in the ATM-dependent DNA damage response pathway. Upon

DNA damage, ATM (Ataxia Telangiectasia Mutated) kinase is activated and phosphorylates

Chk2. Activated Chk2, in turn, phosphorylates a range of downstream targets to orchestrate

cellular responses such as cell cycle arrest, DNA repair, or apoptosis.[1]
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Figure 1. The ATM-Chk2 signaling pathway and the inhibitory action of NSC 109555.

Experimental Protocols
In Vitro Chk2 Kinase Assay (Fluorescence Polarization)
This assay was utilized in the high-throughput screening that identified NSC 109555.[1]
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Principle: The assay measures the degree of phosphorylation of a fluorescently labeled

substrate by Chk2. Phosphorylation is detected using an antibody that specifically binds to the

phosphorylated substrate, leading to a change in fluorescence polarization.

Materials:

Recombinant human Chk2 enzyme

Fluorescently labeled peptide substrate

ATP

Assay buffer (e.g., Tris-HCl, MgCl₂, DTT)

Phospho-specific antibody

NSC 109555 or other test compounds

384-well microplates

Fluorescence polarization plate reader

Procedure:

Prepare serial dilutions of NSC 109555 in DMSO.

In a 384-well plate, add the assay buffer, Chk2 enzyme, and the fluorescently labeled

substrate.

Add the diluted NSC 109555 or DMSO (vehicle control) to the wells.

Initiate the kinase reaction by adding ATP.

Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

Stop the reaction by adding a stop solution containing EDTA and the phospho-specific

antibody.

Incubate for another period to allow for antibody binding.
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Measure the fluorescence polarization of each well using a plate reader.

Calculate the percent inhibition for each concentration of NSC 109555 and determine the

IC₅₀ value by fitting the data to a dose-response curve.

Cell Viability and Proliferation Assay (MTT Assay)
This assay can be used to assess the cytotoxic and antiproliferative effects of NSC 109555,

alone or in combination with other agents like gemcitabine.[8]

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a

colorimetric assay that measures cellular metabolic activity. NAD(P)H-dependent cellular

oxidoreductase enzymes in viable cells reduce the yellow MTT to purple formazan crystals.

The amount of formazan produced is proportional to the number of viable cells.

Materials:

Cancer cell lines (e.g., MIA PaCa-2, L1210)[3][8]

Complete cell culture medium

NSC 109555

MTT solution (5 mg/mL in PBS)

Solubilization solution (e.g., DMSO, isopropanol with HCl)

96-well plates

Microplate reader

Procedure:

Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

Treat the cells with various concentrations of NSC 109555 (and/or a combination agent) for

the desired duration (e.g., 48 hours).[8]

After the treatment period, add MTT solution to each well and incubate for 2-4 hours at 37°C.
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Remove the medium and add the solubilization solution to dissolve the formazan crystals.

Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

Calculate cell viability as a percentage of the untreated control and determine the IC₅₀ value.

Experimental Workflow: Identification of NSC
109555
The discovery of NSC 109555 as a Chk2 inhibitor was the result of a systematic high-

throughput screening campaign followed by validation and characterization studies.
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Figure 2. Workflow for the identification and development of NSC 109555.
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Biological Activities and Therapeutic Potential
Anticancer Activity
NSC 109555 exhibits antiproliferative activity against leukemia cells in vitro.[3] Furthermore, it

has been shown to potentiate the cytotoxicity of the chemotherapeutic agent gemcitabine in

pancreatic cancer cell lines.[3][8] This synergistic effect is associated with the inhibition of

gemcitabine-induced Chk2 phosphorylation and an increase in reactive oxygen species (ROS)

production.[3] The inhibition of Chk2 is proposed to sensitize p53-deficient cancer cells to DNA-

damaging agents, making NSC 109555 a potential candidate for combination therapies.[1]

Induction of Autophagy
In L1210 leukemia cells, NSC 109555 has been observed to induce autophagy, a cellular

process of self-digestion of cytoplasmic components.[3] This suggests an additional

mechanism through which the compound may exert its anticancer effects.

Conclusion
NSC 109555 is a valuable research tool and a promising lead compound in the development of

targeted cancer therapies. Its well-characterized mechanism as a selective, ATP-competitive

inhibitor of Chk2, combined with its demonstrated ability to sensitize cancer cells to

conventional chemotherapy, underscores its potential in oncology. The publicly available crystal

structure of the Chk2-NSC 109555 complex provides a solid foundation for structure-based

drug design to develop next-generation Chk2 inhibitors with improved potency, selectivity, and

pharmacokinetic properties.[2][4] Further investigation into the therapeutic applications of NSC
109555 and its analogs, particularly in the context of combination therapies for p53-deficient

tumors, is warranted.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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